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Compound of Interest

Compound Name: Strychnine phosphate

Cat. No.: B3031560 Get Quote

This guide provides essential safety information, handling procedures, and troubleshooting

advice for laboratory personnel working with strychnine phosphate. Adherence to these

guidelines is critical due to the compound's high toxicity.

Frequently Asked Questions (FAQs)
Q1: What is strychnine phosphate and what are its primary hazards?

A1: Strychnine phosphate is the phosphate salt of strychnine, a highly toxic alkaloid derived

from the seeds of the Strychnos nux-vomica tree.[1][2] It is a potent neurotoxin that acts as a

competitive antagonist of glycine receptors in the central nervous system, leading to excessive

neuronal excitability, severe muscle spasms, and convulsions.[2] The primary hazards are

acute toxicity through ingestion, inhalation, or skin contact, with even small amounts being

potentially lethal.[3][4][5]

Q2: What are the initial signs and symptoms of strychnine phosphate exposure?

A2: Symptoms can appear within 15 to 60 minutes of exposure.[4] Initial signs include muscle

stiffness, twitching, agitation, and a heightened sense of fear or restlessness.[4][6][7] These

can rapidly progress to severe, painful muscle spasms, jaw tightness, and uncontrollable

arching of the back and neck (opisthotonus).[4][8]

Q3: What Personal Protective Equipment (PPE) is mandatory when handling strychnine
phosphate?
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A3: Appropriate PPE is crucial to prevent exposure. The minimum required PPE includes:

Gloves: Chemical-resistant gloves (e.g., nitrile) should be worn and changed frequently.[9]

[10]

Eye Protection: Safety goggles with side shields or a full-face shield are necessary to protect

against splashes or airborne particles.[6][10]

Lab Coat: A fully buttoned lab coat should be worn to protect the skin.[6]

Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH-

approved respirator is required.[6][11] All work with powdered strychnine phosphate should

be conducted within a certified chemical fume hood or similar ventilated enclosure.

Q4: How should strychnine phosphate be stored?

A4: Strychnine phosphate must be stored in a cool, dry, well-ventilated area in tightly sealed

containers.[9][12] It should be kept in a locked cabinet or secure location to prevent

unauthorized access.[9][13] Store it away from incompatible materials such as strong oxidizing

agents, reducing agents, and light.[6][9]

Q5: How must strychnine phosphate waste be disposed of?

A5: Strychnine phosphate and any materials contaminated with it (e.g., gloves, absorbent

pads, glassware) are considered hazardous waste.[9] All waste must be collected in clearly

labeled, sealed containers and disposed of according to institutional and local hazardous waste

regulations.[9] Do not empty into drains.[3]

Troubleshooting Guide
Problem: I observe a fine powder has settled on my workbench after weighing strychnine
phosphate.

Immediate Action: Stop all work. Cordon off the affected area to prevent others from

entering. Do not attempt to dry sweep the powder, as this will make it airborne.[3]

Solution: Follow the spill cleanup protocol. Wearing appropriate PPE, gently cover the spill

with absorbent pads or paper towels dampened with water.[9] Carefully wipe the area,
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working from the outside in. Clean the area at least three times with a detergent solution.[9]

All cleanup materials must be treated as hazardous waste.

Prevention: Always handle powdered strychnine phosphate in a chemical fume hood or a

glove box. Use a low-flow setting on ventilation if possible to minimize air currents that could

disperse the powder.

Problem: A colleague is showing signs of muscle twitching and agitation after working with

strychnine phosphate.

Immediate Action: This is a medical emergency. Immediately remove the individual from the

source of exposure and call for emergency medical services.[14]

First Aid:

If inhaled, move to fresh air.[14]

If on skin, remove contaminated clothing and wash the affected area thoroughly with soap

and water for at least 15 minutes.[6][14]

If in eyes, flush with lukewarm water for at least 15 minutes.[14]

Do NOT induce vomiting if ingested.[14]

Important: Minimize sensory stimulation (noise, bright lights) as this can trigger convulsions.

[14] There is no specific antidote for strychnine poisoning; treatment is supportive.[15]

Problem: The pH of my strychnine phosphate solution is not what I expected.

Analysis: Strychnine phosphate can be found in different forms, such as the anhydrous salt

or a dihydrate.[16][17] These different forms may have slightly different properties. A

saturated solution of strychnine has a pH of about 9.5.[7][8][18] The phosphate salt will

create a buffered solution with a different pH.

Solution: Verify the exact chemical formula and purity of the strychnine phosphate you are

using from the manufacturer's certificate of analysis.[1] Ensure your solvent (e.g., water) is

pure and at the correct pH before adding the solute.
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Quantitative Data Summary
Property Value Source(s)

Chemical Formula C₂₁H₂₅N₂O₆P [2][16]

Molecular Weight 432.4 g/mol [2][16]

Appearance White crystalline powder [1]

Solubility Slightly soluble in water [15]

Melting Point Decomposes [15]

NIOSH REL (TWA 10-hr) 0.15 mg/m³ [6]

ACGIH TLV (TWA 8-hr) 0.15 mg/m³ [6]

Oral LD₅₀ (mice) 2 mg/kg [5]

Oral LD₅₀ (rats) 16 mg/kg [5]

Minimum Lethal Oral Dose

(adult human)
30 - 120 mg [5][19]

Experimental Protocol: Preparation of a 1 mM
Strychnine Phosphate Stock Solution
Objective: To safely and accurately prepare a 100 mL stock solution of 1 mM strychnine
phosphate.

Materials:

Strychnine phosphate (MW: 432.4 g/mol )

Deionized water

Calibrated analytical balance

100 mL volumetric flask

Spatula
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Weighing paper

Appropriate PPE (lab coat, safety goggles, gloves)

Procedure:

Pre-Experiment Safety Check: Ensure the chemical fume hood is functioning correctly. Verify

the location of the nearest safety shower and eyewash station.[9]

Don PPE: Put on all required personal protective equipment.

Calculations:

Calculate the required mass of strychnine phosphate:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (g) = 0.001 mol/L x 0.1 L x 432.4 g/mol = 0.04324 g or 43.24 mg

Weighing (inside a chemical fume hood):

Place a piece of weighing paper on the analytical balance and tare it.

Carefully weigh out approximately 43.24 mg of strychnine phosphate. Avoid creating

dust.

Dissolving:

Carefully transfer the weighed powder into the 100 mL volumetric flask.

Add approximately 50 mL of deionized water to the flask.

Gently swirl the flask to dissolve the powder completely. Do not sonicate, as this can

create aerosols.

Final Volume Adjustment:

Once the solid is fully dissolved, add deionized water to the flask until the bottom of the

meniscus reaches the 100 mL calibration mark.
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Mixing and Storage:

Cap the volumetric flask securely and invert it several times to ensure the solution is

homogeneous.

Transfer the solution to a clearly labeled storage bottle. The label should include the

chemical name ("Strychnine Phosphate"), concentration (1 mM), date of preparation,

and your initials.

Store the bottle in a designated, secure location.

Cleanup:

Dispose of the weighing paper and any contaminated gloves as hazardous waste.

Wash all glassware with a suitable detergent and rinse thoroughly.

Visualizations
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Strychnine Phosphate Spill Response

Spill Occurs

Alert personnel in the area
Evacuate if necessary

Secure the area
Prevent unauthorized entry

Don appropriate PPE:
- Respirator

- Double gloves
- Safety goggles

- Lab coat

Contain the spill
(Use absorbent pads for liquids,
cover powder with damp towels)

Clean the spill area
(Work from outside in)

Decontaminate the area
(Clean 3x with detergent solution)

Collect all materials
(Pads, towels, PPE) into a

labeled hazardous waste container

Report the spill to EHS
and the Principal Investigator

Click to download full resolution via product page

Caption: Workflow for responding to a strychnine phosphate spill.
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Emergency Response for Potential Exposure

Potential Exposure Occurs
(Inhalation, Skin/Eye Contact, Ingestion)

Remove victim from contaminated area
Move to fresh air

Skin Contact:
Remove contaminated clothing.

Wash skin with soap & water for 15+ min.

If skin contact

Eye Contact:
Flush eyes with water

for 15+ min.

If eye contact

Ingestion:
DO NOT induce vomiting.
Rinse mouth with water.

If ingested

CALL FOR IMMEDIATE
MEDICAL ASSISTANCE

Provide Safety Data Sheet (SDS)
to emergency responders

Click to download full resolution via product page

Caption: Decision pathway for emergency response after exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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